Cas no 817624-07-0 (L-Valine, L-lysyl-L-alanyl-L-threonyl-L-threonyl-)

• Product name: L-Valine, L-lysyl-L-alanyl-L-threonyl-L-threonyl-
• CAS No: 817624-07-0
• MF: C₂₂H₄₂N₆O₈
• MW: 518.604285717011
• CID: 703112
• PubChem ID: 71420823

L-Valine, L-lysyl-L-alanyl-L-threonyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-lysyl-L-alanyl-L-threonyl-L-threonyl-
• (2S)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-methylbutanoic acid
• L-Lysyl-L-alanyl-L-threonyl-L-threonyl-L-valine
• 817624-07-0
• DTXSID60840005

• Inchi： InChI=1S/C22H42N6O8/c1-10(2)15(22(35)36)26-20(33)17(13(5)30)28-21(34)16(12(4)29)27-18(31)11(3)25-19(32)14(24)8-6-7-9-23/h10-17,29-30H,6-9,23-24H2,1-5H3,(H,25,32)(H,26,33)(H,27,31)(H,28,34)(H,35,36)/t11-,12+,13+,14-,15-,16-,17-/m0/s1
• InChI Key： DVLGROXVNXPOJJ-NGLPHOLESA-N
• SMILES： CC(C)C(C(=O)O)NC(=O)C(C(C)O)NC(=O)C(C(C)O)NC(=O)C(C)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 518.30641232g/mol
• Monoisotopic Mass: 518.30641232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 246Ų